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Compound of Interest

Compound Name: D-Histidine monohydrochloride

Cat. No.: B1330029 Get Quote

D-Histidine Monohydrochloride Technical
Support Center
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in overcoming

solubility challenges with D-Histidine monohydrochloride during their experiments.

Frequently Asked Questions (FAQs)
1. What is the expected solubility of D-Histidine monohydrochloride in water?

D-Histidine monohydrochloride is generally considered to be soluble in water. The

hydrochloride form enhances its water solubility.[1] Published solubility values for the L-

enantiomer, which is expected to have similar physical properties, range from 41.9 g/L to 170

g/L at or near room temperature.[2][3] One source specifies the solubility of L-Histidine

monohydrochloride monohydrate as 149.55 g/L.[4][5] Another indicates a solubility of 50 mg/ml

in water, resulting in a clear, colorless solution.[6][7]

2. How does pH affect the solubility of D-Histidine monohydrochloride?

The pH of a solution significantly impacts the solubility of histidine. D-Histidine
monohydrochloride, being the salt of a weak base (histidine) and a strong acid (hydrochloric

acid), creates an acidic solution when dissolved in water. The pH of a 10% (100 g/L) solution of
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L-Histidine monohydrochloride is typically in the range of 3.5 to 4.5.[8] The pKa of the imidazole

side chain of histidine is approximately 6.0.[6][7] At pH values below its pKa, the imidazole

group is protonated and positively charged, which generally increases water solubility. As the

pH approaches and surpasses the isoelectric point (pI) of histidine (around 7.6), its net charge

approaches zero, leading to a decrease in solubility. Therefore, maintaining a slightly acidic pH

can help ensure complete dissolution.

3. What is the effect of temperature on the solubility of D-Histidine monohydrochloride?

The solubility of histidine in aqueous solutions generally increases with temperature.[9][10] For

L-histidine in binary solvent mixtures (water + organic solvent), its solubility has been shown to

increase with rising temperature.[9][10] While specific data for D-Histidine
monohydrochloride is limited, this general trend is expected to hold true. If you are

experiencing solubility issues, gently warming the solution may aid in dissolution.

4. In which common laboratory solvents is D-Histidine monohydrochloride soluble or

insoluble?

D-Histidine monohydrochloride is highly soluble in water. It is generally insoluble in organic

solvents like ether and alcohol. It is also noted to be insoluble in DMSO.[11] When working with

mixed solvent systems, the solubility of histidine decreases as the mole fraction of the organic

solvent increases.[9][10]

5. How can I prevent the precipitation of D-Histidine monohydrochloride in my buffer

solution?

Precipitation of histidine-containing solutions can occur due to changes in pH, temperature, or

high concentrations.[12] To prevent precipitation:

Control the pH: Ensure the buffer pH is maintained in a range where the histidine molecule is

sufficiently charged (generally, slightly acidic to neutral). Histidine itself is an effective buffer

around pH 6.0.[13][14]

Avoid high concentrations: Do not exceed the solubility limit at a given temperature. If a high

concentration is required, consider gentle heating during preparation and ensure the final

solution is stored appropriately.
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Consider excipients: In complex formulations, such as those for monoclonal antibodies, other

excipients are used to stabilize the protein and prevent aggregation, with histidine often

serving as the buffer.[13][15]
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Issue Possible Cause(s) Recommended Solution(s)

Cloudy solution or incomplete

dissolution in water.

- Concentration exceeds

solubility limit. - Low

temperature of the solvent. -

Incorrect pH of the final

solution.

- Refer to the solubility data

tables to ensure you are within

the solubility limits. - Gently

warm the solution while

stirring. - Check and adjust the

pH of the solution. A slightly

acidic pH is generally favorable

for the monohydrochloride

form.

Precipitation occurs after

cooling a heated solution.

The solution was

supersaturated at the higher

temperature.

- Re-heat the solution to

redissolve the precipitate and

then dilute it to a concentration

that is stable at room

temperature. - Maintain the

solution at a slightly elevated

temperature if the experimental

protocol allows.

Precipitation observed when

adding to a buffered solution.

- The pH of the buffer is near

the isoelectric point of

histidine, reducing its solubility.

- The buffer contains

components that interact with

and reduce the solubility of D-

Histidine monohydrochloride.

- Verify the final pH of the

mixture. Adjust the buffer pH if

necessary to be further from

the pI of histidine (~7.6). - Test

the solubility in a small volume

of the buffer before preparing

the full batch. - Consider using

a different buffer system.

Difficulty dissolving in a mixed

solvent system (e.g.,

water/ethanol).

Histidine has poor solubility in

organic solvents.

- Increase the proportion of

water in the solvent mixture. -

Dissolve the D-Histidine

monohydrochloride in the

aqueous phase first before

adding the organic solvent.
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Table 1: Solubility of Histidine Monohydrochloride in Water

Compound Concentration
Temperature
(°C)

Solvent Observations

L-Histidine

monohydrochlori

de monohydrate

100 g/L (10%) Not Specified Water
Clear, colorless

solution[8]

(S)-(+)-Histidine

hydrochloride

monohydrate

149.55 g/L 20 H₂O -

L-Histidine

monohydrochlori

de monohydrate

50 mg/ml Not Specified Water
Clear, colorless

solution[6][7]

l‐histidine

monohydrochlori

de monohydrate

41.9 g/L 25 Water -[2]

l‐histidine

monohydrochlori

de monohydrate

56.6 g/L 25 Water -[3]

L-Histidine

monohydrochlori

de monohydrate

169.9 g/L 20 Water -

L-Histidine

monohydrochlori

de monohydrate

100 mg/mL Not Specified H₂O -

Table 2: pH of L-Histidine Monohydrochloride Solutions
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Concentration Temperature (°C) Solvent pH Range

100 g/L (10%) 20 H₂O 3.5 - 4.5

100 g/L (10%) Not Specified Water 3.50 - 4.50[8]

1% solution Not Specified Water 3.5 - 4.5[3]

50 g/L Not Specified CO₂-free water 3.0 - 5.0[4]

149.55 g/l 20 H₂O 4.38 - 4.48[5]

Experimental Protocols
Protocol 1: Preparation of a Stock Solution of D-Histidine Monohydrochloride in Water

Objective: To prepare a clear, aqueous stock solution of D-Histidine monohydrochloride.

Materials:

D-Histidine monohydrochloride powder

High-purity water (e.g., Milli-Q or deionized)

Sterile container

Magnetic stirrer and stir bar

pH meter

Procedure:

1. Determine the desired concentration of the stock solution, ensuring it is below the

solubility limit at the intended storage temperature (refer to Table 1).

2. Measure the required amount of D-Histidine monohydrochloride powder using a

calibrated balance.

3. Add the powder to the corresponding volume of high-purity water in the sterile container.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 12 Tech Support

https://www.himedialabs.com/media/TD/TC077.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC7009124/
https://www.merckmillipore.com/IN/en/product/L-Histidine-monohydrochloride-monohydrate,MDA_CHEM-104354
https://www.merckmillipore.com/INTL/en/product/L-Histidine-monohydrochloride-monohydrate,MDA_CHEM-104350
https://www.benchchem.com/product/b1330029?utm_src=pdf-body
https://www.benchchem.com/product/b1330029?utm_src=pdf-body
https://www.benchchem.com/product/b1330029?utm_src=pdf-body
https://www.benchchem.com/product/b1330029?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1330029?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. Place the container on a magnetic stirrer and add a stir bar.

5. Stir the solution until the powder is completely dissolved. Gentle heating (e.g., to 30-40 °C)

can be applied to expedite dissolution if necessary.

6. After dissolution, allow the solution to cool to room temperature.

7. Measure the pH of the solution. For the monohydrochloride salt, the pH will be acidic. If a

different pH is required for your experiment, adjust it slowly using appropriate acids (e.g.,

HCl) or bases (e.g., NaOH), being mindful that this may affect solubility.

8. Sterile filter the solution if required for downstream applications (e.g., cell culture).

9. Store the solution at the recommended temperature (typically 2-8 °C).
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Solution Preparation

Troubleshooting Solutions
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Caption: Experimental workflow for preparing and troubleshooting D-Histidine
monohydrochloride solutions.
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Factors Affecting Solubility

Experimental Outcomes

pH
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Caption: Logical relationships between key factors and solubility outcomes for D-Histidine
monohydrochloride.
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General Histidine Kinase Two-Component Signaling
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Caption: Simplified diagram of a generic Histidine Kinase signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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